Cas no 338960-02-4 (3-(3,5-Dimethyl-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile)

3-(3,5-Dimethyl-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile is a specialized organic compound featuring a pyridine core substituted with a trifluoromethyl group and a carbonitrile moiety at the 2-position. The 3-position is further functionalized with a 3,5-dimethylphenoxy group, enhancing its steric and electronic properties. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The trifluoromethyl group contributes to metabolic stability and lipophilicity, while the carbonitrile functionality offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in synthetic applications, supporting the development of novel compounds with tailored properties.
3-(3,5-Dimethyl-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile structure
338960-02-4 structure
Product Name:3-(3,5-Dimethyl-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile
CAS No:338960-02-4
MF:C15H11F3N2O
MW:292.255853891373
MDL:MFCD29918684
CID:4713023
Update Time:2025-05-27

3-(3,5-Dimethyl-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-Dimethyl-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile
    • 3-(3,5-Dimethylphenoxy)-5-trifluoromethylpyridine-2-carbonitrile
    • MDL： MFCD29918684
    • Inchi： 1S/C15H11F3N2O/c1-9-3-10(2)5-12(4-9)21-14-6-11(15(16,17)18)8-20-13(14)7-19/h3-6,8H,1-2H3
    • InChI Key： FIRJBDDTVDMKHK-UHFFFAOYSA-N
    • SMILES： FC(C1=CN=C(C#N)C(=C1)OC1C=C(C)C=C(C)C=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 394
  • Topological Polar Surface Area: 45.9

3-(3,5-Dimethyl-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
161370-1g
3-(3,5-Dimethylphenoxy)-5-trifluoromethylpyridine-2-carbonitrile, 95%+
 338960-02-4 95%
1g
 $668.00 2023-09-05

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